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Introduction

Dioptase, a hydrated copper silicate with the ideal chemical formula CueSisO1s-6H20, is a
mineral renowned for its striking emerald-green color and well-formed trigonal crystals.[1][2]
The Tsumeb Mine in Namibia is celebrated for producing some of the world's finest dioptase
specimens, characterized by their exceptional color, transparency, and crystal size.[3][4] This
technical guide provides a preliminary investigation into the core mineralogical and
crystallographic properties of dioptase from this historic locality, summarizing available
guantitative data and outlining the geological context of its formation. While dioptase is
primarily of interest to mineralogists and collectors, its well-defined crystalline structure and
composition can be of comparative interest in materials science and for understanding copper-
based compounds.

Geological Setting of the Tsumeb Mine

The Tsumeb ore deposit is a complex polymetallic deposit hosted in Neoproterozoic dolomites
of the Otavi Group.[5][6] The mineralization is situated within a pipe-like structure filled with
sandstone and breccia.[5] A key feature of the Tsumeb mine is the presence of three distinct
oxidation zones, which have facilitated the formation of a diverse and extensive array of
secondary minerals.[5][6] The primary ore is rich in copper, lead, zinc, arsenic, and germanium.
[6] The interaction of oxygen-rich groundwater with these primary sulfide ores has led to the
formation of a unique assemblage of secondary minerals, including dioptase.[7]
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Dioptase at Tsumeb is predominantly found in the second and third oxidation zones.[2] Its
formation is closely associated with areas of intense silicification and is often found in
conjunction with calcite and dolomite.[2]

Mineralogical and Physical Properties

Dioptase from Tsumeb exhibits a deep emerald-green to a slightly bluish-green hue, with a
vitreous to sub-adamantine luster.[2] It is typically transparent to translucent. The mineral is
known for its brittleness and a perfect rnombohedral cleavage.[1]

Property Value Source(s)
Chemical Formula CueSie018:6H20 [1]
Color Emerald-green to bluish-green [2]
Luster Vitreous to sub-adamantine [2]
Transparency Transparent to translucent [2]
Hardness (Mohs) 5 [1]
Specific Gravity 3.28-3.35 [1]
Cleavage Perfect on {1011} [1]
Fracture Conchoidal [1]

Chemical Composition

The ideal chemical formula for dioptase is CusSisO1s:6H20. A detailed, modern quantitative
chemical analysis (e.g., by electron microprobe or ICP-MS) of a dioptase specimen specifically
from the Tsumeb mine was not available in the reviewed public literature. Such an analysis
would provide the precise weight percentages of the constituent oxides (CuO, SiO2z, H20) and
identify any trace element substitutions. For the purposes of this guide, the theoretical
composition based on the ideal formula is presented below.
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Element Weight %
o 40.596%
Cu 40.310%
Si 17.816%
H 1.279%

Calculated from the ideal end-member formula.

Crystallography

Dioptase crystallizes in the trigonal system, with the space group R3. A key study on the
crystal structure of dioptase provided a detailed refinement of its atomic arrangement. The
structure consists of rings of six silicate tetrahedra ([SieO1s]'2~) stacked along the c-axis, which
are linked by copper atoms. The copper ions are in a distorted octahedral coordination with four
oxygen atoms from the silicate rings and two water molecules.

Crystallographic

T Value Source
Crystal System Trigonal [1]
Space Group R3 [1]

Unit Cell Parameter 'a’ 14.566 A [1]

Unit Cell Parameter 'c' 7.778 A [1]

Unit Cell Volume (Calculated) 1429.15 As [1]
Common Crystal Forms at {110} (hexagonal prism), {021} 2]
Tsumeb (rhombohedron)

Paragenesis and Formation

Dioptase is a secondary mineral at Tsumeb, formed through the oxidation of primary copper
sulfide ores in a silica-rich environment. The paragenetic sequence, or the order of mineral
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formation, can vary within different parts of the orebody. However, a general sequence for the
formation of dioptase and associated minerals in the oxidation zones has been described.
Keller (1977a) placed dioptase in a paragenetic sequence that suggests its formation at
relatively high pH values.[2]

The following diagram illustrates a conceptual workflow of the formation of secondary copper
minerals, including dioptase, at the Tsumeb mine.
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Paragenetic sequence of Dioptase at Tsumeb.
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Experimental Protocols

Detailed experimental protocols for the analysis of dioptase from Tsumeb are not extensively
documented in single publications. The following are generalized methodologies for the key
analytical techniques used in the characterization of such minerals.

Single-Crystal X-ray Diffraction (SC-XRD)

The crystallographic data presented in this guide are based on studies that would have
employed single-crystal X-ray diffraction. A general protocol for this technique involves:

o Crystal Selection and Mounting: A small, high-quality single crystal (typically < 0.5 mm) is
selected under a microscope and mounted on a goniometer head.

o Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray
beam (commonly Mo Ka or Cu Ka radiation) is directed at the crystal. The crystal is rotated,
and the diffraction pattern is recorded by a detector.[3][9]

» Structure Solution and Refinement: The positions and intensities of the diffraction spots are
used to determine the unit cell parameters and space group. The atomic positions are then
determined and refined using specialized software to achieve the best fit between the
observed and calculated diffraction patterns.[8]

Electron Probe Microanalysis (EPMA)

While specific data for Tsumeb dioptase is not presented, a general protocol for the
guantitative chemical analysis of silicate minerals like dioptase using an electron microprobe is
as follows:

o Sample Preparation: A fragment of the mineral is embedded in epoxy and polished to a flat,
smooth surface. The sample is then coated with a thin layer of carbon to ensure electrical
conductivity.[10][11]

e Analysis: The sample is placed in the electron microprobe. A focused beam of electrons is
directed at the sample, causing the emission of characteristic X-rays from the elements
present.[10]
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o Data Acquisition and Correction: The wavelengths and intensities of the emitted X-rays are
measured using wavelength-dispersive spectrometers. These intensities are compared to
those from standards of known composition. The raw data is then corrected for matrix effects
(atomic number, absorption, and fluorescence - ZAF corrections) to yield quantitative
elemental concentrations.[10][12]

Conclusion

Dioptase from the Tsumeb mine represents a mineral of exceptional quality and
crystallographic perfection. This guide has summarized the key mineralogical, physical, and
crystallographic data available in the public domain. While a comprehensive quantitative
chemical analysis and detailed experimental protocols for Tsumeb specimens are not readily
available, the existing data provides a solid foundation for understanding the fundamental
properties of this copper silicate. The paragenetic sequence highlights its formation within a
complex and unique geochemical environment. Further research employing modern analytical
techniques on authenticated Tsumeb dioptase specimens would be invaluable to refine our
understanding of its precise chemical composition and formation conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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